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molecular formula C14H12O B1359932 3-Methylbenzophenone CAS No. 643-65-2

3-Methylbenzophenone

Cat. No. B1359932
M. Wt: 196.24 g/mol
InChI Key: URBLVRAVOIVZFJ-UHFFFAOYSA-N
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Patent
US09278915B2

Procedure details

To a 1000 mL RB flask fitted with magnetic stirrer, was charged with 375 mL of CCl4. The solvent was cooled to 0° C. and to the stirred solvent was added phenyl-m-tolyl-methanone (15.0 g, 76.45 mmol) followed by the addition of bromine (24.43 g, 152.9 mmol) at 0° C. and the mixture was allowed to stir at the same temperature for 30 minutes. The resulting solution was refluxed at 80° C. for 24 h. After completion of the reaction (reaction monitored by TLC), RM was cooled to 10° C. and quenched with the addition of solid sodium bicarbonate (15 g, 178.57 mmol). The organic layer was washed with saturated sodium bicarbonate solution (300 mL×2) and saturated brine solution (300 mL). The organic layer was dried over anhydrous Na2SO4 and the solvent was removed under reduced pressure to get the product as a white solid (6.8 g, Yield: 32.3%): 1H NMR (300 MHz, CDCl3): δ 7.74-7.76 (m, 2H), 7.71-7.72 (t, 2H), 7.51-7.67 (m, 2H), 7.40-7.45 (m, 3H), 4.46 (s, 2H).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
24.43 g
Type
reactant
Reaction Step Two
Quantity
15 g
Type
reactant
Reaction Step Three
Name
Quantity
375 mL
Type
solvent
Reaction Step Four
Yield
32.3%

Identifiers

REACTION_CXSMILES
[C:1]1([C:7]([C:9]2[CH:10]=[C:11]([CH3:15])[CH:12]=[CH:13][CH:14]=2)=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Br:16]Br.C(=O)(O)[O-].[Na+]>C(Cl)(Cl)(Cl)Cl>[Br:16][CH2:15][C:11]1[CH:10]=[C:9]([C:7]([C:1]2[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=2)=[O:8])[CH:14]=[CH:13][CH:12]=1 |f:2.3|

Inputs

Step One
Name
Quantity
15 g
Type
reactant
Smiles
C1(=CC=CC=C1)C(=O)C=1C=C(C=CC1)C
Step Two
Name
Quantity
24.43 g
Type
reactant
Smiles
BrBr
Step Three
Name
Quantity
15 g
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Four
Name
Quantity
375 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
to stir at the same temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a 1000 mL RB flask fitted with magnetic stirrer
TEMPERATURE
Type
TEMPERATURE
Details
The resulting solution was refluxed at 80° C. for 24 h
Duration
24 h
CUSTOM
Type
CUSTOM
Details
After completion of the reaction (reaction monitored by TLC), RM
TEMPERATURE
Type
TEMPERATURE
Details
was cooled to 10° C.
WASH
Type
WASH
Details
The organic layer was washed with saturated sodium bicarbonate solution (300 mL×2) and saturated brine solution (300 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous Na2SO4
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure

Outcomes

Product
Details
Reaction Time
30 min
Name
Type
product
Smiles
BrCC=1C=C(C=CC1)C(=O)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 6.8 g
YIELD: PERCENTYIELD 32.3%
YIELD: CALCULATEDPERCENTYIELD 32.3%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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